Cas no 80773-01-9 (6-Nitro-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine)

• Product name: 6-Nitro-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine
• CAS No: 80773-01-9
• MF: C₅H₄N₆O₂
• MW: 180.124
• CID: 3064729
• PubChem ID: 601879

6-Nitro-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine
• AE-641/32251037
• 6-nitro-(1,2,4)triazolo(1,5-a)pyrimidin-2-ylamine
• Cambridge id 5175339
• SR-01000388980-1
• 2-amino-6-nitro[1,2,4]triazolo[1,5-a]pyrimidine
• AKOS000275271
• 6-Nitro[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 80773-01-9
• 6-nitro-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 6-Nitro[1,2,4]triazolo[1,5-a]pyrimidin-2-amine #
• [1,2,4]-Triazolo[1,5-a]pyrimidin-2-amine, 6-nitro-
• CCG-2300
• 684-958-0
• CS-0326361
• SR-01000388980
• STK368655
• Oprea1_068417
• SCHEMBL2491008
• OEPACHSODSKQIM-UHFFFAOYSA-N

• Inchi： InChI=1S/C5H4N6O2/c6-4-8-5-7-1-3(11(12)13)2-10(5)9-4/h1-2H,(H2,6,9)
• InChI Key： OEPACHSODSKQIM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 180.03957339Da
• Monoisotopic Mass: 180.03957339Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 115Ų